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Compound of Interest

Compound Name: Citalopram-d4
CAS No.: 1219908-84-5
Cat. No.: B585831
Get Quote
. J

Executive Summary

Citalopram-d4 is a stable isotope-labeled analog of the selective serotonin reuptake inhibitor
(SSRI) Citalopram. While primarily used in trace quantities for LC-MS/MS quantification, it
retains the toxicological profile of the parent compound.

The Directive: Citalopram-d4 and its solvated mixtures must NEVER be disposed of via
sanitary sewer systems. It poses significant acute and chronic risks to aquatic life.[1] Al
disposal must follow a "Zero-Discharge" policy, utilizing high-temperature incineration via a
licensed hazardous waste contractor.[2]

Part 1: Chemical Profile & Hazard Identification

To manage disposal effectively, we must first validate the hazard. Citalopram-d4 is chemically
equivalent to Citalopram regarding biological activity. The deuterium labeling does not impart
radioactivity, but it does not mitigate the compound's toxicity.

Table 1: Critical Safety Data & Physical Properties
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Parameter

Specification

Operational Implication

Compound Name

Citalopram-d4 (Hydrobromide

or Oxalate salt)

Labeled Internal Standard

CAS Number

1066228-56-1 (Free base) /

Varies by salt

Use CAS for waste

manifesting.[2]

Signal Word

WARNING

Requires specific PPE.[1][3][4]

Hazard Statements

H302: Harmful if
swallowed.H361: Suspected of
damaging fertility/unborn
child.H411: Toxic to aquatic life
with long-lasting effects.[1][2]

[4]115]

CRITICAL: Aguatic toxicity

drives the strict "No Drain"

policy.[2]

RCRA Status

Non-Listed (Not P or U listed),

but Characteristic if in solvent.

Treat as Hazardous

Pharmaceutical Waste.[6]

Solubility

Soluble in Methanol, DMSO,
Acetonitrile.[2]

Waste is often mixed with

ignitable solvents (D001).

Expert Insight: Do not be complacent because you are handling milligram quantities. The

bioaccumulation potential of SSRIs in aquatic ecosystems is well-documented. Even trace

amounts from multiple labs contribute to environmental loads that alter fish behavior and

reproduction.

Part 2: Regulatory Framework & Compliance
The "Sewer Ban" (40 CFR Part 266 Subpart P)

In 2019, the EPA finalized regulations prohibiting the sewering of hazardous waste

pharmaceuticals. While your lab may technically be a "Very Small Quantity Generator" (VSQG),
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best practice dictates adherence to Subpart P standards for all SSRIs.

* Non-Sewerable: You cannot pour Citalopram-d4 stocks or residues down the sink, even if
diluted.[2][7]

¢ RCRA Classification:

o Pure Substance: Generally classified as "Non-RCRA Regulated Pharmaceutical Waste"
(unless characteristic).[2]

o In Solution (e.g., Methanol): The waste takes on the characteristics of the solvent.
Methanol is Ignitable (D001) and F-Listed (FO03). Therefore, the mixture is Hazardous
Waste.

Part 3: Operational Disposal Protocols

This section details the "How-To" for the three most common waste scenarios in an analytical
lab.

Scenario A: Expired/Unused Stock Solutions (High
Concentration)

Context: You have a 1 mg/mL stock in Methanol that has degraded or expired.
o Classification: Hazardous Chemical Waste (Ignitable/Toxic).[2]
e Action:
o Do not evaporate the solvent in a fume hood to reduce volume (this releases VOCSs).

o Transfer the entire volume into a Satellite Accumulation Area (SAA) container labeled
"Flammable Organic Waste (Contains Trace Pharmaceuticals)."

o Manifest for High-Temperature Incineration.

Scenario B: LC-MS/MS Effluent (Trace Concentration)

Context: The waste line from your mass spectrometer.
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 Classification: Mixed Solvent Waste.[2]
e Action:

o Direct instrument effluent into a closed waste container (carboy) with secondary
containment.

o Do not separate the aqueous phase from the organic phase.

o Dispose of the full carboy as "Organic Solvent Waste."

Scenario C: Solid Waste (Vials, Weigh Boats,
contaminated PPE)

Context: Empty glass vials or gloves used during weighing.
o Classification: Trace Contaminated Solids.
e Action:

o "RCRA Empty" Rule: If a vial is less than 3% full by weight, it can technically be trash in
some jurisdictions.[2]

o Best Practice: Place all vials, caps, and contaminated weigh boats into a Yellow
Pharmaceutical Waste Bin or a rigid container labeled "Trace Chemo/Toxic Waste" for
incineration.[2] Do not place in broken glass boxes destined for landfill.

Workflow Visualization: Waste Segregation Logic
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Figure 1: Decision logic for segregating Citalopram-d4 waste streams to ensure regulatory

compliance.[2]

Part 4: Spill Management Protocol

Accidents happen. Because Citalopram is a potent pharmacological agent, spills must be

treated as a toxic exposure risk.[2]
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Required PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95

respirator (if powder is aerosolized).[2]

Step-by-Step Spill Response

Isolate: Evacuate the immediate area. Mark the zone.

Assess:

o Powder Spill: Do not dry sweep.[7] This creates dust.

o Liquid Spill: Is it flammable (methanol)? If yes, remove ignition sources.[2]
Containment:

o Powder: Cover with wet paper towels (dampened with water) to prevent aerosolization.[2]
Wipe up carefully.

o Liquid: Use absorbent pads or vermiculite.[2]
Decontamination:
o Clean the surface with a detergent solution (soap and water) followed by an alcohol wipe.

o Note: Bleach is not required for inactivation, but standard cleaning is necessary to remove
residues.[2]

Disposal: Place all cleanup materials (wipes, pads, gloves) into a sealed plastic bag. Label
this bag as "Hazardous Waste - Debris contaminated with Citalopram" and place it in the
hazardous waste stream.

Workflow Visualization: Spill Response

Cover with
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Figure 2: Tactical response workflow for Citalopram-d4 spills in the laboratory.

Part 5: Verification & Record Keeping

To ensure your system is self-validating (Trustworthiness), maintain the following records:

Inventory Log: Track usage of Citalopram-d4 mg by mg. If you bought 10mg and used 2mg,
you must account for the remaining 8mg or the waste generated.

Chain of Custody: When handing over waste to your EHS provider (e.g., Veolia, Clean
Harbors), ensure the manifest lists "Pharmaceutical Waste" or "Flammable Solvents with
Toxic Organics."[2]

Destruction Certificate: Request a Certificate of Destruction (COD) from your waste vendor
confirming incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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